Cas no 1346964-81-5 (1-(2-bromophenyl)pent-3-en-2-one)

• Product Name: 1-(2-bromophenyl)pent-3-en-2-one
• CAS No: 1346964-81-5
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 5149614
• Update Time: 2025-06-08

1-(2-bromophenyl)pent-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 1-(2-bromophenyl)-, (3E)-
• 1-(2-bromophenyl)pent-3-en-2-one

• Inchi： 1S/C11H11BrO/c1-2-5-10(13)8-9-6-3-4-7-11(9)12/h2-7H,8H2,1H3/b5-2+
• InChI Key： UGJKOJZUXBTTTK-GORDUTHDSA-N
• SMILES： C(C1=CC=CC=C1Br)C(=O)/C=C/C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(2-bromophenyl)pent-3-en-2-one

Recent Advances in the Study of 1-(2-bromophenyl)pent-3-en-2-one (CAS: 1346964-81-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-bromophenyl)pent-3-en-2-one (CAS: 1346964-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. The compound's bromophenyl and pentenone moieties make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the efficient synthetic routes for 1-(2-bromophenyl)pent-3-en-2-one, with particular emphasis on palladium-catalyzed cross-coupling reactions and other modern organic synthesis techniques. These methods have improved yield and purity, facilitating its use in subsequent biological evaluations. The compound's reactivity and stability under various conditions have also been characterized, providing a foundation for its application in more complex chemical transformations.

In terms of biological activity, preliminary investigations suggest that 1-(2-bromophenyl)pent-3-en-2-one exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise in modulating the activity of cyclooxygenase-2 (COX-2), a key target in anti-inflammatory drug development. These findings are supported by in vitro assays and molecular docking studies, which indicate a plausible binding mechanism within the enzyme's active site.

Further research has explored the compound's potential as a building block for more complex pharmacophores. Its structural versatility allows for derivatization, enabling the creation of analogs with enhanced bioactivity and selectivity. Recent publications have detailed the synthesis of such derivatives and their preliminary screening against various disease models, including cancer and neurodegenerative disorders. While these studies are still in early stages, they underscore the compound's utility in drug discovery pipelines.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-(2-bromophenyl)pent-3-en-2-one and its derivatives. Current research is addressing these limitations through structural modifications and formulation strategies. Additionally, toxicological assessments are underway to ensure the compound's safety profile meets regulatory standards for further development.

In conclusion, 1-(2-bromophenyl)pent-3-en-2-one represents a valuable chemical entity with diverse applications in pharmaceutical research. Its synthesis, biological activity, and potential for derivatization make it a compound of interest for future studies. Continued investigation into its mechanism of action and therapeutic potential is warranted, with the aim of translating these findings into clinically relevant applications.